Cas no 122-73-6 (Benzene,[(3-methylbutoxy)methyl]-)

Benzene,[(3-methylbutoxy)methyl]- Properties

Names and Identifiers

• Benzene,[(3-methylbutoxy)methyl]-
• Benzyl Isoamyl Ether
• Isoamylbenzylether
• 3-methylbutoxymethylbenzene
• Benzyl Isopentyl Ether
• GARDENIA ETHER
• ISO-AMYL BENZYL ETHER
• ether,benzylisopentyl
• isoamoxymethylbenzene
• Benzyl lsoamyl Ether
• BENZYL-3-METHYL BUTYL ETHER
• [(Isopentyloxy)methyl]benzene
• Ether, benzyl isopentyl
• BENZYL ISOAMYL ETHER
• BENZYL ISOPENTYL ETHER
• +Expand

• MDL： MFCD00048371
• InChIKey： RXXCIBALSKQCAE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O/c1-11(2)8-9-13-10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
• SMILES： CC(C)CCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.135765
• Heavy Atom Count: 13
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 3.24930
• PSA: 9.23000
• Refractive Index: 1.4820-1.4840
• Boiling Point: 236°C(lit.)
• Melting Point: 0.914 g/cm3
• Flash Point: 110°C(lit.)
• Color/Form: Colorless transparent liquid. It has strong fruity and honey sweet aroma, with a slight fragrance. After dilution, it has Gardenia like aroma. The coordination with linalyl ether and rose ether teichoic acid esters in Gardenia essential oil shows the characteristics of sweet flower aroma and sweet fruit aroma
• Density: 0.91

Benzene,[(3-methylbutoxy)methyl]- Security Information

• RTECS：KM9620000
• Dangerous goods sign： Xn
• Hazard Statement： H316
• Warning Statement： P332+P313
• Prompt：warning
• Storage Condition：Ventilation and low temperature drying,WithOxidizing agentSeparate storage
• Risk Phrases： 22

Benzene,[(3-methylbutoxy)methyl]- Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether